Cas no 106032-13-7 (9-(2-phenylethyl)phenanthrene)

9-(2-phenylethyl)phenanthrene structure
9-(2-phenylethyl)phenanthrene structure
Product Name:9-(2-phenylethyl)phenanthrene
CAS No:106032-13-7
MF:C22H18
MW:282.378325939178
CID:1178950
PubChem ID:13617326
Update Time:2025-04-20

9-(2-phenylethyl)phenanthrene Chemical and Physical Properties

Names and Identifiers

    • 9-(2-phenylethyl)phenanthrene
    • 1-(9-phenanthryl)-2-phenylethane
    • 9-phenethyl-phenanthrene
    • Phenanthrene, 9-(2-phenylethyl)-
    • CTK0G4054
    • 9-Phenaethyl-phenanthren
    • AGN-PC-00NB2Z
    • ACMC-20m9hu
    • 9-phenethylphenanthrene
    • 1-(9-phenanthryl)-2-phenylethane; 9-phenethyl-phenanthrene; Phenanthrene, 9-(2-phenylethyl)-; CTK0G4054; 9-Phenaethyl-phenanthren; AGN-PC-00NB2Z; ACMC-20m9hu; 9-phenethylphenanthrene;
    • 106032-13-7
    • DTXSID00545128
    • Inchi: 1S/C22H18/c1-2-8-17(9-3-1)14-15-19-16-18-10-4-5-11-20(18)22-13-7-6-12-21(19)22/h1-13,16H,14-15H2
    • InChI Key: GTQSXFXNEZCADN-UHFFFAOYSA-N
    • SMILES: C1(=CC2C=CC=CC=2C2C=CC=CC1=2)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 282.14094
  • Monoisotopic Mass: 282.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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